2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[3-(trifluoromethoxy)phenyl]methyl]acetamide
• InChI: InChI=1S/C15H15F3N2O3/c1-9-13(10(2)23-20-9)7-14(21)19-8-11-4-3-5-12(6-11)22-15(16,17)18/h3-6H,7-8H2,1-2H3,(H,19,21)
• InChI Key: ZSDRGOJMTHQUBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=CC(=CC=C2)OC(F)(F)F
• Molecular Formula: C15H15F3N2O3
• Molecular Weight: 328.29 g/mol

Description

2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide, also known as DITPA, is a novel chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of isoxazole derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide involves the activation of the β1-adrenergic receptor, which is a G protein-coupled receptor that is expressed in cardiac tissue. This activation leads to the stimulation of adenylyl cyclase, which in turn increases the production of cyclic AMP (cAMP). The increase in cAMP levels leads to the activation of protein kinase A (PKA), which phosphorylates a number of proteins involved in cardiac muscle contraction, resulting in the positive inotropic and chronotropic effects of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide.
Biochemical and Physiological Effects:
2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide has been shown to exhibit a wide range of biochemical and physiological effects, including the positive inotropic and chronotropic effects discussed above. Additionally, 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide has been found to increase the contractility of smooth muscle tissue, which is important for the regulation of blood pressure. It has also been shown to increase the release of norepinephrine, which is a neurotransmitter involved in the regulation of the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in lab experiments is its potency and selectivity for the β1-adrenergic receptor. This makes it a useful tool for studying the role of this receptor in cardiac and smooth muscle tissue. However, one limitation of using 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide is its potential toxicity, particularly at higher doses. Careful dosing and monitoring are necessary to ensure the safety of lab animals and researchers.

Future Directions

There are a number of future directions for research on 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide. One area of interest is the potential use of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in the treatment of heart failure. Further studies are needed to determine the efficacy and safety of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in this context. Additionally, the role of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in the regulation of blood pressure and the sympathetic nervous system warrants further investigation. Finally, the potential use of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in the treatment of other cardiovascular diseases, such as arrhythmias, should be explored.

Synthesis Methods

The synthesis of 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide involves the reaction of 3-(trifluoromethoxy)benzylamine with 2-acetyl-3,5-dimethylisoxazole in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The resulting product is then treated with acetic acid and sodium acetate to yield 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide in high yield and purity.

Scientific Research Applications

2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide has been extensively studied for its potential use in scientific research, particularly in the field of cardiovascular medicine. It has been found to exhibit potent positive inotropic and chronotropic effects on cardiac tissue, making it a potential candidate for the treatment of heart failure. Additionally, 2-(3,5-dimethyl-4-isoxazolyl)-N-[3-(trifluoromethoxy)benzyl]acetamide has been shown to increase the sensitivity of cardiac tissue to calcium, which is an essential component of cardiac muscle contraction.